JWH-250 (Indole-d5) 4-Hydroxypentyl (100 µg/mL in Methanol)
Description
JWH-250 (Indole-d5) 4-Hydroxypentyl (100 µg/mL in Methanol) is a certified reference material . It is a monohydroxy analog and a primary urinary metabolite of JWH-250 , a synthetic cannabinoid found in several blends of the herbal mixture Spice . The biomarker is also referred to as the omega-1 hydroxy metabolite of JWH-250 .
Molecular Structure Analysis
The empirical formula of JWH-250 (Indole-d5) 4-Hydroxypentyl (100 µg/mL in Methanol) is C22H20D5NO3 . Its molecular weight is 356.47 . The SMILES string representation of its structure is [2H]C1=C (C (CC2=C (OC)C=CC=C2)=O)C3=C (N1CCCC ©O)C ( [2H])=C ( [2H])C ( [2H])=C3 [2H] .Physical And Chemical Properties Analysis
JWH-250 (Indole-d5) 4-Hydroxypentyl (100 µg/mL in Methanol) is a liquid . It is stored at a temperature of -20°C . It is suitable for gas chromatography (GC) and liquid chromatography (LC) techniques .Scientific Research Applications
Metabolic Profiling and Differentiation
- A study demonstrated the identification of major urinary metabolites of JWH-250 and other synthetic cannabinoids. It revealed specific metabolites that could be used to differentiate between the intake of different synthetic cannabinoids like JWH-018 and AM-2201, highlighting the utility of JWH-250 (Indole-d5) 4-Hydroxypentyl in understanding the metabolism and distinguishing between different synthetic cannabinoid abuses (Jang et al., 2014).
Chromatography and Mass Spectrometry Applications
- Research has leveraged gas and liquid chromatography-mass spectrometry to study the metabolism of JWH-250. It identified a series of metabolites in urine and serum samples, which are crucial for determining the consumption of this drug. The study highlights the role of JWH-250 in the advancement of analytical techniques for drug consumption analysis (Grigoryev et al., 2011).
Diagnostic and Biomarker Discovery
- JWH-250 has implications in the field of diagnostic and biomarker discovery. For instance, indole metabolites, which are structurally related to JWH-250, have been explored as potential biomarkers for various non-infection diseases. The study emphasizes the importance of understanding the metabolic pathways and profiles of substances like JWH-250 in the development of novel diagnostic tools and therapeutic strategies (Beloborodova et al., 2020).
Methanol-based Applications
- Given that JWH-250 is dissolved in methanol for certain applications, studies focusing on methanol's role in energy and catalysis are also relevant. For instance, methanol is a significant substrate in fuel cell technologies, and understanding its reactions and crossover effects is crucial for improving energy systems, which could indirectly relate to the usage of JWH-250 in methanol (Heinzel & Barragán, 1999).
properties
CAS RN |
1782062-60-5 |
|---|---|
Product Name |
JWH-250 (Indole-d5) 4-Hydroxypentyl (100 µg/mL in Methanol) |
Molecular Formula |
C₂₂H₂₀D₅NO₃ |
Molecular Weight |
356.47 |
synonyms |
1-[1-(4-Hydroxypentyl)-1H-indol-d5-3-yl]-2-(2-methoxyphenyl)-ethanone |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
